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Compound of Interest

Compound Name: Wilfordine

Cat. No.: B15595722 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS.

This document provides crucial safety and logistical information for the handling of Wilfordine,

a potent insecticidal alkaloid. Given the absence of a comprehensive Safety Data Sheet (SDS)

for Wilfordine, this guide is based on the known toxic properties of related compounds isolated

from Tripterygium wilfordii and general best practices for handling highly potent cytotoxic

agents. A conservative approach is strongly advised.

Hazard Assessment and Analogue Toxicity Data
Wilfordine is a sesquiterpenoid alkaloid derived from Tripterygium wilfordii. Compounds from

this plant are known to exhibit significant toxicity, including cytotoxicity and reproductive

hazards.[1] Due to the lack of specific toxicity data for Wilfordine, data for Triptolide, a

structurally related and highly toxic diterpenoid triepoxide from the same plant, is provided

below as a conservative estimate of potential hazards. Assume Wilfordine has a similar or

higher level of toxicity.

Table 1: Analogue Compound Acute Toxicity Data
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Compound
CAS
Number

Test Animal
Route of
Administrat
ion

LD50 Reference

Triptolide 38748-32-2 Mouse
Intraperitonea

l (i.p.)
1.93 mg/kg [2]

Triptolide 38748-32-2 Mouse
Intravenous

(i.v.)
0.83 mg/kg [3]

Triptolide 38748-32-2 Rat Oral (LDLO) 2.4 mg/kg [4]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

LDLO (Lowest Published Lethal Dose).

Hazard Classification (Based on Analogue Data) Based on the Globally Harmonized System

(GHS) and data from Triptolide, Wilfordine should be handled as a substance with the

following potential classifications:

Acute Toxicity, Oral (Category 1/2): Fatal if swallowed.[4]

Acute Toxicity, Inhalation (Category 1/2): Fatal if inhaled.[4]

Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child.[4]

Personal Protective Equipment (PPE)
Due to the high potential toxicity, a comprehensive PPE protocol is mandatory.

Table 2: Required PPE for Handling Wilfordine
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Task
Body
Protection

Hand
Protection

Respiratory
Protection

Eye/Face
Protection

Handling Solids

(weighing,

aliquoting)

Disposable,

solid-front lab

coat with tight

cuffs; or

disposable

coveralls (e.g.,

Tyvek).

Double nitrile

gloves, with the

outer glove

changed

immediately

upon

contamination.

NIOSH-approved

N95 or higher-

level respirator.

For higher-risk

operations, a

powered air-

purifying

respirator

(PAPR) is

recommended.

Chemical safety

goggles and a

face shield.

Handling

Solutions

Disposable, fluid-

resistant lab coat

or gown with

tight cuffs.

Double nitrile

gloves.

Work within a

certified chemical

fume hood or

biological safety

cabinet.

Chemical safety

goggles and a

face shield.

Spill Cleanup

Impervious

disposable gown

or coveralls.

Double,

chemical-

resistant nitrile

gloves.

Half-face

elastomeric

respirator with

organic vapor

and P100

cartridges.[5]

Chemical splash

goggles and a

face shield.

Waste Disposal
Standard lab

coat.

Double nitrile

gloves.

Not required if

handling sealed

containers.

Safety glasses.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Wilfordine in a laboratory setting.

Experimental Workflow for Handling Wilfordine
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Caption: A procedural workflow for the safe handling of Wilfordine.
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Detailed Methodology:

Controlled Area Designation:

All work with Wilfordine (solid or in solution) must be conducted in a designated area,

such as a certified chemical fume hood or a Class II Biological Safety Cabinet, to minimize

exposure.[6]

Post warning signs indicating the presence of a highly toxic substance.

Pre-Handling Preparation:

Assemble all necessary equipment, reagents, a dedicated and clearly labeled spill kit, and

hazardous waste containers before starting work.

Ensure the spill kit contains absorbent pads, two pairs of nitrile gloves, a respirator, safety

goggles, a disposable gown, a scoop, and labeled cytotoxic waste bags.[7]

Handling Solid Wilfordine:

Wear full PPE as specified in Table 2.

When weighing solid Wilfordine, use a containment balance or perform the task within the

fume hood to prevent inhalation of airborne particles.

Use disposable weighing boats and spatulas.

Handling Wilfordine Solutions:

When dissolving Wilfordine, add the solvent to the vial slowly to avoid splashing.

Use Luer-lock syringes and needles to prevent accidental disconnection and aerosol

generation.

Post-Handling Decontamination:

Decontaminate all surfaces and equipment that may have come into contact with

Wilfordine. A common procedure involves cleaning with a detergent solution, followed by
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a rinse with 70% isopropyl alcohol.[7]

All disposable materials used during the process (gloves, wipes, pipette tips, etc.) must be

considered hazardous waste.

Emergency and Disposal Plans
Immediate and correct response to spills and proper disposal are critical to maintaining a safe

laboratory environment.

Spill Cleanup Protocol
Alert and Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Restrict access to the spill area.[7]

Don PPE: Put on the appropriate spill cleanup PPE as detailed in Table 2, including a

respirator.

Contain the Spill:

For Powders: Gently cover the spill with damp absorbent pads to avoid creating dust.[7]

For Liquids: Cover the spill with absorbent pads, working from the outside in to prevent

spreading.[8]

Clean the Area:

Carefully collect all absorbent materials and any broken glass (using a scoop) and place

them into a designated, labeled cytotoxic waste container.[7]

Clean the spill area twice with a detergent solution, followed by a final wipe with 70%

isopropyl alcohol.[7]

Dispose and Decontaminate:

Place all contaminated materials, including used PPE, into a sealed hazardous waste bag.

[9]

Wash hands and any exposed skin thoroughly with soap and water.
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Disposal Plan
All Wilfordine-contaminated materials are considered hazardous waste and must be disposed

of accordingly.

Waste Segregation:

Solid Waste: Unused Wilfordine powder, contaminated weighing paper, gels, and

disposable labware should be collected in a clearly labeled, sealed plastic container.[9]

Liquid Waste: Solutions containing Wilfordine should be collected in a dedicated, sealed,

and leak-proof hazardous waste container for toxic alkaloid/organic waste. Do not mix with

other waste streams.

Sharps: Contaminated needles, syringes, and glassware must be placed in a puncture-

resistant sharps container labeled as "Cytotoxic Waste".[9]

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," "Toxic," and

"Wilfordine."

Store sealed waste containers in a designated, secure secondary containment area until

pickup.

Final Disposal:

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste contractor.

DO NOT dispose of Wilfordine down the drain or in regular trash.[10]

Mechanism of Action: Na+/K+-ATPase Inhibition
Wilfordine has been identified as an inhibitor of the sodium-potassium ATPase (Na+/K+-

ATPase) pump, a mechanism it shares with cardiac glycosides.[11] This pump is crucial for

maintaining cellular ion gradients.
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Caption: Wilfordine inhibits the Na+/K+-ATPase pump, disrupting ion gradients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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